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Executive Summary
Diphenylamine (DPA) and its substituted derivatives represent a versatile and highly significant

class of compounds in medicinal chemistry and materials science. The core DPA scaffold,

consisting of two phenyl rings bridged by a secondary amine, serves as a foundational

structure for developing agents with a wide array of biological activities. The remarkable

tunability of this scaffold, achieved through strategic substitution on the aromatic rings, allows

for the fine-tuning of its physicochemical and pharmacological properties. This guide provides a

comprehensive analysis of the structure-activity relationships (SAR) of substituted

diphenylamines, with a primary focus on their antioxidant, anticancer, and anti-inflammatory

activities. We delve into the causal mechanisms behind observed SAR trends, provide detailed

experimental protocols for synthesis and evaluation, and present a forward-looking perspective

on the therapeutic potential of this chemical class.
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The Diphenylamine Scaffold: A Privileged Structure
Diphenylamine itself is a well-established antioxidant used in industrial applications, such as in

lubricants and rubber products.[1][2] Its core function lies in the reactivity of the secondary

amine, which can donate a hydrogen atom to neutralize free radicals.[1] This fundamental

property is the basis for its expanded roles in drug development.

Core Structure and Physicochemical Properties
The DPA scaffold's flexibility allows it to adopt various conformations, which is crucial for

interacting with diverse biological targets. The central nitrogen atom and the two flanking

phenyl rings provide a rich electronic environment that can be systematically modified. Key

structural features influencing activity include:

The N-H Bond: The hydrogen atom on the secondary amine is the primary site for hydrogen

atom transfer (HAT) in antioxidant reactions. The strength of this bond, measured as the

Bond Dissociation Energy (BDE), is a critical determinant of antioxidant potency.[3]

Aromatic Rings: The phenyl rings can be substituted at the ortho-, meta-, and para-positions.

The electronic nature (donating or withdrawing) and steric properties of these substituents

profoundly alter the molecule's activity.[4]

Molecular Polarity: The overall polarity of the molecule, influenced by substituents, affects its

solubility and compatibility with biological environments, such as cell membranes or nonpolar

lubricating oils.[5][6]

Caption: General structure of the diphenylamine (DPA) scaffold.

Structure-Activity Relationship in Key Biological
Activities
Antioxidant Activity
The primary mechanism for the antioxidant action of DPAs is hydrogen atom transfer (HAT)

from the N-H group to neutralize peroxyl radicals, thereby inhibiting lipid peroxidation.[1][4]
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Causality Behind SAR: The ease of this hydrogen donation is inversely related to the N-H Bond

Dissociation Energy (BDE). A lower BDE signifies a weaker bond, facilitating easier hydrogen

abstraction and thus higher antioxidant activity.[3] The electronic properties of substituents on

the phenyl rings directly modulate this BDE.

Electron-Donating Groups (EDGs): Substituents like alkyl (-R), methoxy (-OCH₃), or amino (-

NH₂) groups, particularly at the para-position, increase the electron density on the nitrogen

atom. This destabilizes the N-H bond, lowers the BDE, and enhances antioxidant capacity.[4]

Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) or cyano (-CN) pull electron

density away from the nitrogen, strengthening the N-H bond, increasing the BDE, and thus

reducing antioxidant activity.[4]

Alkyl Chain Length: In applications like lubricating oils, increasing the length of alkyl

substituents enhances compatibility with nonpolar media, which improves the antioxidant's

ability to trap free radicals within that medium.[5] In polar oils, however, this effect is less

pronounced, as the activity is primarily governed by the nearly identical BDEs across the

series.[5][7]

Table 1: SAR Summary for Antioxidant Activity of Monosubstituted Diphenylamines

Substituent (at C4) Substituent Nature Effect on N-H BDE
Predicted
Antioxidant Activity

-OCH₃ Strong EDG Decrease High

-CH₃ Weak EDG Decrease Moderate-High

-H Neutral (Reference) Baseline Moderate

-Cl Weak EWG Increase Low-Moderate

-NO₂ Strong EWG Increase Low

Data interpretation based on principles from DFT studies.[4]

Anticancer Activity
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Substituted diphenylamines have emerged as promising anticancer agents, often acting as

inhibitors of protein kinases, such as Fibroblast Growth Factor Receptor 2 (FGF-R2), or by

inducing apoptosis.[8][9] The SAR for anticancer activity is often more complex, relying on

specific steric and electronic interactions with the target protein's binding site.

Causality Behind SAR:

Kinase Inhibition: Many DPA-based kinase inhibitors function as "hinge-binders," where the

secondary amine forms a critical hydrogen bond with the kinase hinge region. Substituents

on the phenyl rings then occupy adjacent hydrophobic pockets. The size, shape, and

electronic properties of these substituents must be optimized for a tight fit. For instance,

novel diphenylamine-quinoline derivatives have shown potent, dose-dependent inhibition of

tumor growth by targeting FGF-R2.[9]

Cytotoxicity: The introduction of specific heterocyclic moieties, such as thiadiazole or

mercaptotriazole, can confer potent cytotoxicity against cancer cell lines like MCF-7 (breast

cancer).[8] In a series of pyrrolidinone-hydrazone derivatives, a compound bearing a 5-

nitrothiophene moiety was identified as a promising candidate against pancreatic and breast

cancer cell lines.[8]

Privileged Structure Combination: Combining the DPA scaffold with other privileged

structures, like quinoline, has proven to be a successful strategy.[10] Studies on

biphenylaminoquinoline derivatives revealed that the substitution pattern on the biphenyl ring

is critical, with a [3,3']-substituted derivative showing potent cytotoxicity against multiple

cancer cell lines (SW480, DU145, MDA-MB-231, and MiaPaCa-2) with IC₅₀ values in the

sub-micromolar range.[10]

Anti-inflammatory Activity
Diphenylamine derivatives also exhibit significant anti-inflammatory properties. The mechanism

often involves the inhibition of enzymes like cyclooxygenase (COX) or the modulation of

inflammatory signaling pathways.

Causality Behind SAR: A study involving macrocyclic diphenylamine derivatives found that

specific compounds demonstrated potent anti-inflammatory effects, exceeding that of reference

drugs like indomethacin.[11] The macrocyclic structure likely constrains the DPA scaffold into a
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bioactive conformation, enhancing its interaction with the biological target. The specific

substituents on the peptide chain of these macrocycles were crucial for their high potency.[11]

Methodologies for SAR Investigation
A robust SAR study relies on a systematic workflow encompassing synthesis, purification,

characterization, and biological evaluation.

Synthesis & Purification

Biological Screening

Analysis & Design
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Caption: Iterative workflow for a structure-activity relationship study.

Synthesis of Substituted Diphenylamines
Modern cross-coupling reactions are the methods of choice for synthesizing DPA libraries due

to their reliability and broad substrate scope.

Protocol 1: Buchwald-Hartwig Amination for C-N Bond Formation[12][13]
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This palladium-catalyzed reaction is highly efficient for coupling aryl halides with primary or

secondary amines.[14]

Reaction Setup: To an oven-dried reaction vessel, add the aryl halide (1.0 mmol), the aniline

derivative (1.2 mmol), a palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and a phosphine

ligand (e.g., Xantphos, 2-4 mol%).

Inert Atmosphere: Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 5-10

minutes.

Solvent and Base: Add an anhydrous solvent (e.g., Toluene or Dioxane, 5 mL) followed by a

strong base (e.g., Sodium tert-butoxide or Cesium Carbonate, 1.4 mmol).

Reaction: Heat the mixture to 80-110 °C and monitor the reaction progress by Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup: Upon completion, cool the reaction to room temperature, dilute with an organic

solvent (e.g., Ethyl Acetate), and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel.

Self-Validation Note: The progress of the reaction should show a clear conversion from starting

materials to a new, less polar product spot on TLC. Final characterization by NMR and MS

confirms the structure and purity of the synthesized diphenylamine.

In Vitro Evaluation Protocols
Protocol 2: DPPH Radical Scavenging Assay for Antioxidant Activity[15]

This assay measures the ability of a compound to donate a hydrogen atom and scavenge the

stable DPPH (2,2-diphenyl-1-picrylhydrazyl) radical.

Reagent Preparation: Prepare a stock solution of the test compound in methanol or DMSO.

Prepare a 0.1 mM solution of DPPH in methanol.

Assay: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of various

concentrations of the test compound.
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Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance at 517 nm using a microplate reader. A blank

(methanol) and a control (DPPH solution without test compound) should be included.

Calculation: The percentage of radical scavenging activity is calculated using the formula:

[(A_control - A_sample) / A_control] * 100. The IC₅₀ value (concentration required to

scavenge 50% of DPPH radicals) is determined by plotting activity against concentration.

Self-Validation Note: The purple DPPH solution should visibly lose color (turn yellow) in the

presence of an effective antioxidant. The results should be dose-dependent, with higher

concentrations of the antioxidant leading to lower absorbance values.

Protocol 3: MTT Assay for Anticancer Cytotoxicity[16][17]

This colorimetric assay assesses cell viability by measuring the metabolic activity of

mitochondrial dehydrogenases.[18][19]

Cell Seeding: Seed cancer cells (e.g., MCF-7, HT-29) in a 96-well plate at a density of 5,000-

10,000 cells/well and allow them to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of the substituted

diphenylamine derivatives for 24-72 hours. Include a vehicle control (e.g., DMSO).

MTT Addition: Remove the treatment media and add 100 µL of fresh media containing 10 µL

of MTT solution (5 mg/mL in PBS) to each well.[17]

Incubation: Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.

Solubilization: Carefully remove the MTT-containing medium and add 100-150 µL of a

solubilizing agent (e.g., DMSO or a detergent solution) to each well to dissolve the formazan

crystals.[19][20]

Measurement: Shake the plate for 15 minutes and measure the absorbance at 570-590 nm.

[16]
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Calculation: Cell viability is expressed as a percentage relative to the vehicle-treated control

cells. The IC₅₀ value is calculated from the dose-response curve.

Self-Validation Note: Under a microscope, viable cells in control wells will show dark purple

formazan crystal deposits. Treated wells should show a dose-dependent decrease in the

number of these deposits, corresponding to reduced cell viability.

Conclusion and Future Directions
The structure-activity relationships of substituted diphenylamines are a rich and productive field

for drug discovery and materials science. The core principles are well-established: electron-

donating groups enhance antioxidant activity by lowering the N-H BDE, while anticancer and

anti-inflammatory activities depend on more nuanced steric and electronic complementarity

with specific biological targets.

Future research will likely focus on:

Multi-Target Ligands: Designing single DPA derivatives that can modulate multiple targets

(e.g., acting as both an antioxidant and an anti-inflammatory agent).

Computational and AI-Driven Design: Employing machine learning and quantum mechanics

to more accurately predict the BDE and binding affinities of novel DPA structures,

accelerating the design of high-performance compounds.[3][21][22]

Improving Pharmacokinetic Properties: Modifying substituents to enhance oral bioavailability,

metabolic stability, and reduce off-target toxicity, moving promising leads closer to clinical

application.

The diphenylamine scaffold, with its inherent chemical tractability and diverse biological

relevance, will undoubtedly continue to be a cornerstone of modern medicinal chemistry.

References
Diphenylamine: an unusual antioxidant.
Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine Derivatives
and Structural Optimization on the Basis of Theoretical Calcul
Application Notes and Protocols for Ullmann Condensation of 3-Chlorodiphenylamine.
Benchchem.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.5c02343
https://pmc.ncbi.nlm.nih.gov/articles/PMC12332773/
https://digital.car.chula.ac.th/cgi/viewcontent.cgi?article=75302&context=chulaetd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12715820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Machine Learning-Assisted Design of Molecular Structure of Diphenylamine Antioxidants.
Antioxidant and anticancer activity prediction of diphenylamine derivatives using QSAR-ml
and QM approaches. Chula Digital Collections.
Substituent effects on the antioxidant capacity of monosubstituted diphenylamines: a DFT
study.
Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine Derivatives
and Structural Optimization on the Basis of Theoretical Calcul
(PDF) Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine
Derivatives and Structural Optimization on the Basis of Theoretical Calculations.
Synthesis of diphenylamine macrocycles and their anti-inflamm
Antioxidant. Wikipedia.
Ullmann condens
Buchwald–Hartwig amin
Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides.
Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of
Diphenylamine-Pyrrolidin-2-one-Hydrazone Deriv
Buchwald-Hartwig Cross-Coupling. J&K Scientific LLC.
Orally active anti-proliferation agents: Novel diphenylamine derivatives as FGF-R2 tyrosine
kinase inhibitors. Cancer Research.
Buchwald -Hartwig Amin
Application Notes and Protocols for Antioxidant Assays of 4-(Pyrrolidin-1-yl)
Substitute diphenylamine compounds use thereof as antitumor agents.
Buchwald-Hartwig Amin
MTT assay protocol. Abcam.
MTT Assay Protocol for Cell Viability and Prolifer
Machine Learning-Assisted Design of Molecular Structure of Diphenylamine Antioxidants.
ACS Omega.
Protocol for Cell Viability Assays. BroadPharm.
MTT Assay Protocol.
Antioxidant Activity of Diphenylamine–Related Compounds as Scavengers of Carbon
Radicals.
MTT Cell Proliferation Assay.
Synthesis and SAR investigation of biphenylaminoquinoline derivatives with benzyloxy
substituents as promising anticancer agents. PubMed.
METHODOLOGY AND MECHANISM: REINVESTIGATNG THE ULLMANN REACTION A
Dissertation Presented by DEREK VAN ALLEN Submitted to the Grad. University of North
Texas.
Ullmann reaction. Wikipedia.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12715820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ullmann Reaction. Thermo Fisher Scientific.
Analytical Methods Used in Determining Antioxidant Activity: A Review. PMC - NIH.
Synthesis of some substituted pyrazinopyridoindoles and 3D QSAR Studies along with
related compounds: Piperazines, piperidines, pyrazinoisoquinolines, and diphenhydramine,
and its semi-rigid analogs as antihistamines (H1).
Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve
Potential Bioactivity. PMC - NIH.
QSAR of anticancer compounds. Bis(11-oxo-11H-indeno[1,2-b]quinoline-6-carboxamides ...
PubMed.
Protocols for Antioxidant Testing: A Mini Review of Common Assays and Approaches. Iraqi
Academic Scientific Journals.
SAR of anti-inflammatory agents. (A higher resolution / colour version...
Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-
furyl)
Synthesis and SAR study of novel diimide skeleton compounds with the anti-inflammatory
activities in vitro and in vivo. PubMed.
Synthesis, Structure Activity Relationship (SAR)
Synthesis and SAR studies of 1-substituted-n-(4-alkoxycarbonylpiperidin-1-yl)alkanes as
potent antiarrhythmic agents. PubMed.
Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and
Pharmaceuticals. MDPI.
Structure-activity relationships for antioxidant activities of a series of flavonoids in a
liposomal system. PubMed.
Anti-inflammatory Activity and SAR of some Phenacyl Halide Derivatives of Piperidine-4-
Carboxamide on Rat Hind-Paw with Carrageenan-induced Edema.
What is the mechanism of Diphenhydramine Hydrochloride?.
Diphenhydramine: A Review of Its Clinical Applications and Potential Adverse Effect Profile.
US Pharmacist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Diphenylamine: an unusual antioxidant - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b12715820?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/8468023/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12715820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Antioxidant - Wikipedia [en.wikipedia.org]

3. pubs.acs.org [pubs.acs.org]

4. researchgate.net [researchgate.net]

5. pubs.acs.org [pubs.acs.org]

6. researchgate.net [researchgate.net]

7. Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine Derivatives
and Structural Optimization on the Basis of Theoretical Calculations - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of
Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

9. aacrjournals.org [aacrjournals.org]

10. Synthesis and SAR investigation of biphenylaminoquinoline derivatives with benzyloxy
substituents as promising anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Synthesis of diphenylamine macrocycles and their anti-inflammatory effects - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

13. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

14. Buchwald -Hartwig Amination | OpenOChem Learn [learn.openochem.org]

15. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC
[pmc.ncbi.nlm.nih.gov]

16. MTT assay protocol | Abcam [abcam.com]

17. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

18. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]

19. atcc.org [atcc.org]

20. broadpharm.com [broadpharm.com]

21. Machine Learning-Assisted Design of Molecular Structure of Diphenylamine Antioxidants
- PMC [pmc.ncbi.nlm.nih.gov]

22. digital.car.chula.ac.th [digital.car.chula.ac.th]

To cite this document: BenchChem. [An In-depth Technical Guide to the Structure-Activity
Relationship of Substituted Diphenylamines]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12715820/docs#an-in-depth-technical-guide-to-
the-structure-activity-relationship-of-substituted-diphenylamines]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://en.wikipedia.org/wiki/Antioxidant
https://pubs.acs.org/doi/10.1021/acsomega.5c02343
https://www.researchgate.net/publication/378928064_Substituent_effects_on_the_antioxidant_capacity_of_monosubstituted_diphenylamines_a_DFT_study
https://pubs.acs.org/doi/10.1021/acsomega.4c09652
https://www.researchgate.net/publication/397636843_Effect_of_Substituent_Groups_on_the_Antioxidant_Performance_of_Diphenylamine_Derivatives_and_Structural_Optimization_on_the_Basis_of_Theoretical_Calculations
https://pubmed.ncbi.nlm.nih.gov/41322559/
https://pubmed.ncbi.nlm.nih.gov/41322559/
https://pubmed.ncbi.nlm.nih.gov/41322559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10871122/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10871122/
https://aacrjournals.org/cancerres/article/64/7_Supplement/1053/516009/Orally-active-anti-proliferation-agents-Novel
https://pubmed.ncbi.nlm.nih.gov/38684369/
https://pubmed.ncbi.nlm.nih.gov/38684369/
https://pubmed.ncbi.nlm.nih.gov/30672562/
https://pubmed.ncbi.nlm.nih.gov/30672562/
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://reagents.acsgcipr.org/reagent-guides/buchwald-hartwig-amination/
https://learn.openochem.org/learn/tools-and-reference/named-reaction/buchwald-hartwig-amination
https://pmc.ncbi.nlm.nih.gov/articles/PMC8037236/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8037236/
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.sigmaaldrich.cn/CN/zh/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://experiments.springernature.com/articles/10.1007/978-1-0716-4518-5_45
https://www.atcc.org/-/media/product-assets/documents/instruction-sheets/multicomponent-products/mtt-cell-proliferation-assay.pdf?rev=b028c9a0390841afa2b4599e604e9839
https://broadpharm.com/protocol_files/cell_viability_assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC12332773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12332773/
https://digital.car.chula.ac.th/cgi/viewcontent.cgi?article=75302&context=chulaetd
https://www.benchchem.com/product/b12715820/docs#an-in-depth-technical-guide-to-the-structure-activity-relationship-of-substituted-diphenylamines
https://www.benchchem.com/product/b12715820/docs#an-in-depth-technical-guide-to-the-structure-activity-relationship-of-substituted-diphenylamines
https://www.benchchem.com/product/b12715820/docs#an-in-depth-technical-guide-to-the-structure-activity-relationship-of-substituted-diphenylamines
https://www.benchchem.com/product/b12715820/docs#an-in-depth-technical-guide-to-the-structure-activity-relationship-of-substituted-diphenylamines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12715820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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